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Compound of Interest

Compound Name: Dotriacontane-d66

Cat. No.: B3029326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the recommended storage and stability conditions for Dotriacontane-d66 (CAS No. 62369-68-0). E

deuterated n-alkane is critical for its effective use in research and development, particularly in applications requiring high purity and isotopic enrichme

Overview and Chemical Properties
Dotriacontane-d66 is a saturated hydrocarbon with a chemical formula of C₃₂D₆₆. It is the perdeuterated isotopologue of n-dotriacontane. As a long-c

solid, off-white to white crystalline substance at room temperature.[1] A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dotriacontane-d66

Property Value

Chemical Formula C₃₂D₆₆[2]

Molecular Weight 517.28 g/mol [3][4]

CAS Number 62369-68-0[2][3]

Appearance Off-white to white solid[1]

Melting Point 67 - 72 °C[1]

Boiling Point 467 °C at 760 mmHg[1]

Flash Point 247 °C[1]

Solubility No information available[1]

Isotopic Enrichment Typically ≥98 atom % D

Recommended Storage Conditions
Proper storage is essential to maintain the chemical purity and isotopic integrity of Dotriacontane-d66. The recommended storage conditions are sum

Table 2: Recommended Storage Conditions for Dotriacontane-d66

Parameter Recommendation Rationale

Temperature Room temperature.[3][4][5]
Avoids potential physical changes

occur at extreme temperatures.

Atmosphere Store in a dry and well-ventilated place.[1][6]
Minimizes moisture uptake and ex

contaminants.

Container Keep container tightly closed.[1][6] Prevents contamination and expo

Light Exposure Store away from direct light.
While not explicitly stated as light-

good practice for all chemicals.
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Stability Profile
Dotriacontane-d66 is a stable compound when stored under the recommended conditions.[3][4] Its saturated aliphatic structure makes it chemically 

Shelf Life and Re-analysis
While Dotriacontane-d66 is stable, it is recommended to re-analyze the compound for chemical purity after three years of storage to ensure it remain

for its intended use.[3][4][5]

Incompatibilities
To prevent degradation, Dotriacontane-d66 should not be stored with strong oxidizing agents.[1] Contact with such agents could lead to oxidation of 

Hazardous Decomposition Products
Under normal storage conditions, hazardous decomposition is not expected. If exposed to fire, hazardous decomposition products such as carbon mo

(CO₂) may be formed.[1]

Experimental Protocols
While specific, detailed stability studies for Dotriacontane-d66 are not readily available in the public domain, a general protocol for re-verifying its pur

outlined.

Protocol for Purity Re-analysis
Objective: To determine the chemical purity of Dotriacontane-d66 after a specified storage period.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for assessing the purity of volatile and semi-volatile compou

Procedure:

Sample Preparation:

Accurately weigh a small amount of the stored Dotriacontane-d66.

Dissolve the sample in a high-purity solvent (e.g., hexane, heptane) to a known concentration.

Instrument Setup:

Use a GC-MS system equipped with a capillary column appropriate for hydrocarbon analysis (e.g., a non-polar or mid-polar column).

Set the oven temperature program to achieve good separation of Dotriacontane-d66 from any potential impurities.

Set the mass spectrometer to scan a suitable mass range to detect the molecular ion and characteristic fragment ions of Dotriacontane-d66 and

Analysis:

Inject a known volume of the prepared sample into the GC-MS.

Acquire the chromatogram and mass spectrum.

Data Interpretation:

Identify the peak corresponding to Dotriacontane-d66 based on its retention time and mass spectrum.

Calculate the purity of the sample by determining the area percentage of the Dotriacontane-d66 peak relative to the total area of all peaks in the

Compare the results to the original certificate of analysis or established purity specifications.
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Visualized Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the handling and storage of Dotriacontane-d66 to ensure its long-term stability.
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Caption: Recommended workflow for receiving, storing, and handling Dotriacontane-d66.

In conclusion, Dotriacontane-d66 is a stable compound when stored under appropriate conditions. By following the guidelines outlined in this docum

development professionals can ensure the long-term integrity and reliability of this important deuterated compound for their analytical and research ne

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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